Cep 8983

• CAS: 917828-47-8
• Molecular Formula: C18H14N2O3
• Molecular Weight: 306.3 g/mol
• InChI: InChI=1S/C18H14N2O3/c1-23-11-7-3-6-10-13(11)14-15-12(17(21)20-18(15)22)8-4-2-5-9(8)16(14)19-10/h3,6-7,19H,2,4-5H2,1H3,(H,20,21,22)
• InChIKey: BWVHYDYUKQEFHG-UHFFFAOYSA-N

CEP 8983 (CK-102) – A Selective PARP-1/2 Inhibitor with Documented Chemosensitization and Myelotoxicity-Sparing Profile

CEP 8983 (also designated CK-102) is a small-molecule inhibitor of poly(ADP-ribose) polymerase-1 and -2 (PARP-1/2), exhibiting IC50 values of 20 nM and 6 nM, respectively [1]. The compound is primarily investigated for its capacity to enhance the cytotoxicity of DNA-damaging chemotherapeutic agents in chemoresistant tumor models while demonstrating a differentiated safety profile regarding bone marrow toxicity [2]. CEP 8983 is the active metabolite of the orally bioavailable prodrug CEP-9722 [3].

• [1] MedChemExpress. CEP-8983 | PARP-1/2 Inhibitor. Product Datasheet. View Source
• [2] Miknyoczki S, Chang H, Grobelny J, et al. The selective poly(ADP-ribose) polymerase-1(2) inhibitor, CEP-8983, increases the sensitivity of chemoresistant tumor cells to temozolomide and irinotecan but does not potentiate myelotoxicity. Mol Cancer Ther. 2007;6(8):2290-2302. View Source
• [3] National Cancer Institute. NCI Drug Dictionary: PARP inhibitor CEP-9722. View Source

Critical Procurement Rationale: Why CEP 8983 Cannot Be Interchanged with Olaparib or Veliparib in Specialized Research Protocols

In the PARP inhibitor class, functional and pharmacological properties vary substantially, precluding simple substitution between agents. CEP 8983 demonstrates a distinct profile relative to clinically advanced PARP inhibitors such as olaparib and veliparib, particularly concerning transporter-mediated drug resistance and hematological safety margins [1]. Unlike olaparib, CEP 8983 is not a substrate for the efflux transporter P-glycoprotein (P-gp), a key mediator of multidrug resistance, which directly impacts its utility in models of acquired chemotherapy resistance [1]. Furthermore, CEP 8983 has been specifically shown not to potentiate chemotherapy-induced myelotoxicity in granulocyte-macrophage colony-forming unit (GM-CFU) assays, a differentiating characteristic with implications for combination therapy development [2]. These documented distinctions necessitate the specific procurement of CEP 8983 for research programs requiring these precise attributes.

• [1] Lawlor D, Martin P, Busschots S, et al. PARP Inhibitors as P-glyoprotein Substrates. J Pharm Sci. 2014;103(6):1913-1920. View Source
• [2] Miknyoczki S, Chang H, Grobelny J, et al. The selective poly(ADP-ribose) polymerase-1(2) inhibitor, CEP-8983, increases the sensitivity of chemoresistant tumor cells to temozolomide and irinotecan but does not potentiate myelotoxicity. Mol Cancer Ther. 2007;6(8):2290-2302. View Source

Quantitative Differentiation of CEP 8983: Direct Comparative Data Against Olaparib and Veliparib

Resistance to P-glycoprotein-Mediated Efflux Distinguishes CEP 8983 from Olaparib

CEP 8983 is not a substrate for the multidrug resistance efflux transporter P-glycoprotein (P-gp), in contrast to olaparib which is actively exported by P-gp, leading to differential activity in drug-resistant models. In P-gp-overexpressing IGROVCDDP and KB-8-5-11 cell lines, olaparib exhibited significantly reduced cytotoxicity, whereas CEP 8983 and veliparib retained full activity [1].

Evidence Dimension	P-glycoprotein (P-gp) Substrate Status and Functional Resistance
Target Compound Data	Not a P-gp substrate; no loss of cytotoxicity in P-gp overexpressing IGROVCDDP and KB-8-5-11 cells.
Comparator Or Baseline	Olaparib: Confirmed P-gp substrate; cytotoxicity significantly reduced in IGROVCDDP and KB-8-5-11 cells, reversed by P-gp inhibitors (elacridar, zosuquidar, valspodar). Veliparib: Not a P-gp substrate; no loss of cytotoxicity.
Quantified Difference	Qualitative functional distinction: P-gp-mediated resistance observed for olaparib but not for CEP 8983.
Conditions	In vitro cytotoxicity assays using P-gp overexpressing IGROVCDDP (ovarian cancer) and KB-8-5-11 (cervical cancer) cell lines.

Why This Matters

This characteristic is critical for research in tumors with acquired drug resistance, where olaparib may be ineffective due to P-gp upregulation, making CEP 8983 a preferred tool compound for combination studies with other P-gp substrate chemotherapeutics.

• [1] Lawlor D, Martin P, Busschots S, et al. PARP Inhibitors as P-glyoprotein Substrates. J Pharm Sci. 2014;103(6):1913-1920. View Source

Myelotoxicity-Sparing Profile in Combination Chemotherapy Validated by GM-CFU Assay

CEP 8983 does not potentiate chemotherapy-induced myelotoxicity, as demonstrated in a granulocyte-macrophage colony-forming unit (GM-CFU) assay, which is a key differentiator from many chemotherapeutic combinations where bone marrow suppression is dose-limiting [1].

Evidence Dimension	Potentiation of Chemotherapy-Induced Myelotoxicity
Target Compound Data	No potentiation of myelotoxicity when coincubated with temozolomide or topotecan.
Comparator Or Baseline	Temozolomide alone; Topotecan alone.
Quantified Difference	No significant difference in colony formation between chemotherapy alone and chemotherapy plus CEP 8983.
Conditions	Human bone marrow-derived granulocyte-macrophage colony-forming unit (GM-CFU) colony formation assay.

Why This Matters

This data supports the use of CEP 8983 in combination therapy models where preserving bone marrow function is a priority, potentially allowing for more intensive or prolonged chemotherapy regimens without added hematological toxicity.

• [1] Miknyoczki S, Chang H, Grobelny J, et al. The selective poly(ADP-ribose) polymerase-1(2) inhibitor, CEP-8983, increases the sensitivity of chemoresistant tumor cells to temozolomide and irinotecan but does not potentiate myelotoxicity. Mol Cancer Ther. 2007;6(8):2290-2302. View Source

Quantified Enhancement of Temozolomide Efficacy in Glioblastoma Xenograft Model

The prodrug of CEP 8983, CEP-9722, when combined with temozolomide, achieves a statistically significant 60% inhibition of RG2 glioblastoma xenograft growth compared to temozolomide monotherapy [1].

Evidence Dimension	Tumor Growth Inhibition in Glioblastoma Xenograft (RG2)
Target Compound Data	CEP-9722 (136 mg/kg) + Temozolomide (68 mg/kg for 5 days): 60% tumor growth inhibition.
Comparator Or Baseline	Temozolomide (68 mg/kg for 5 days) monotherapy: Baseline tumor growth.
Quantified Difference	60% greater tumor growth inhibition with combination versus temozolomide alone.
Conditions	RG2 glioblastoma subcutaneous xenograft model in mice.

Why This Matters

This provides direct, quantitative evidence for the chemosensitizing capability of CEP 8983 in a therapeutically relevant glioblastoma model, supporting its procurement for preclinical combination studies with temozolomide.

• [1] Miknyoczki S, Chang H, Grobelny J, et al. The selective poly(ADP-ribose) polymerase-1(2) inhibitor, CEP-8983, increases the sensitivity of chemoresistant tumor cells to temozolomide and irinotecan but does not potentiate myelotoxicity. Mol Cancer Ther. 2007;6(8):2290-2302. View Source

Quantified Enhancement of Irinotecan Efficacy in Colon Carcinoma Xenograft Model

The prodrug of CEP 8983, CEP-9722, when combined with irinotecan, achieves a statistically significant 80% inhibition of HT29 colon carcinoma xenograft growth compared to irinotecan monotherapy [1].

Evidence Dimension	Tumor Growth Inhibition in Colon Carcinoma Xenograft (HT29)
Target Compound Data	CEP-9722 (136 mg/kg) + Irinotecan (10 mg/kg for 5 days): 80% tumor growth inhibition.
Comparator Or Baseline	Irinotecan (10 mg/kg for 5 days) monotherapy: Baseline tumor growth.
Quantified Difference	80% greater tumor growth inhibition with combination versus irinotecan alone.
Conditions	HT29 colon carcinoma subcutaneous xenograft model in mice.

Why This Matters

This provides direct, quantitative evidence for the chemosensitizing capability of CEP 8983 in a therapeutically relevant colorectal cancer model, supporting its procurement for preclinical combination studies with irinotecan or its active metabolite SN38.

• [1] Miknyoczki S, Chang H, Grobelny J, et al. The selective poly(ADP-ribose) polymerase-1(2) inhibitor, CEP-8983, increases the sensitivity of chemoresistant tumor cells to temozolomide and irinotecan but does not potentiate myelotoxicity. Mol Cancer Ther. 2007;6(8):2290-2302. View Source

PARP-1 and PARP-2 Inhibition Potency Compared to Other PARP Inhibitors

CEP 8983 inhibits PARP-1 with an IC50 of 20 nM and PARP-2 with an IC50 of 6 nM [1]. While this is a cross-study comparison due to assay variation, the potency of CEP 8983 is comparable to other clinical PARP inhibitors (e.g., olaparib IC50 ~5 nM for PARP-1; veliparib IC50 ~5 nM for PARP-1) [2].

Evidence Dimension	PARP-1 and PARP-2 Enzyme Inhibition (IC50)
Target Compound Data	PARP-1 IC50 = 20 nM; PARP-2 IC50 = 6 nM.
Comparator Or Baseline	Olaparib: PARP-1 IC50 ~5 nM; Veliparib: PARP-1 IC50 ~5 nM (cross-study reference values, not from same assay).
Quantified Difference	CEP 8983 exhibits potency within the same nanomolar range as clinically established PARP inhibitors, with a noted selectivity for PARP-2 over PARP-1 (~3-fold).
Conditions	Enzymatic assays using recombinant PARP-1 and PARP-2 proteins; exact assay conditions vary between studies.

Why This Matters

Confirms that CEP 8983 achieves potent target engagement comparable to clinically relevant PARP inhibitors, supporting its use as a research tool for investigating PARP-1/2 dependent biology.

• [1] MedChemExpress. CEP-8983 | PARP-1/2 Inhibitor. Product Datasheet. View Source
• [2] Shen Y, Aoyagi-Scharber M, Wang B. Trapping Poly(ADP-Ribose) Polymerase. J Pharmacol Exp Ther. 2015;353(3):446-457. View Source

Recommended Research Applications for CEP 8983 Based on Differentiated Evidence

Investigating PARP Inhibition in P-glycoprotein-Overexpressing Multidrug-Resistant Cancer Models

CEP 8983 is uniquely suited for studies in cancer cell lines or xenografts with high P-gp expression, where olaparib is rendered ineffective due to active efflux [1]. This application is supported by direct comparative data showing that CEP 8983, unlike olaparib, retains full cytotoxic activity in P-gp-overexpressing IGROVCDDP and KB-8-5-11 cells.

Preclinical Development of Combination Therapies with Temozolomide for Glioblastoma

Based on the 60% enhanced tumor growth inhibition observed in the RG2 glioblastoma xenograft model when CEP-9722 (the prodrug of CEP 8983) is combined with temozolomide [2], CEP 8983 is the preferred PARP inhibitor for preclinical research programs focused on sensitizing glioblastoma to alkylating agent chemotherapy.

Preclinical Development of Combination Therapies with Irinotecan/SN38 for Colorectal Carcinoma

The demonstrated 80% enhancement in tumor growth inhibition in the HT29 colon carcinoma xenograft model when CEP-9722 is combined with irinotecan [2] positions CEP 8983 as a critical reagent for research into PARP inhibitor-mediated sensitization of colorectal tumors to topoisomerase I inhibitors.

Combination Regimen Studies Where Mitigating Hematological Toxicity is a Primary Endpoint

The documented lack of myelotoxicity potentiation in human GM-CFU assays when CEP 8983 is combined with temozolomide or topotecan [2] makes it an ideal compound for research programs seeking to evaluate PARP inhibitor combinations with reduced bone marrow suppression, a common dose-limiting toxicity in oncology.

• [1] Lawlor D, Martin P, Busschots S, et al. PARP Inhibitors as P-glyoprotein Substrates. J Pharm Sci. 2014;103(6):1913-1920. View Source
• [2] Miknyoczki S, Chang H, Grobelny J, et al. The selective poly(ADP-ribose) polymerase-1(2) inhibitor, CEP-8983, increases the sensitivity of chemoresistant tumor cells to temozolomide and irinotecan but does not potentiate myelotoxicity. Mol Cancer Ther. 2007;6(8):2290-2302. View Source